6-{2-[4-(methylthio)phenyl]vinyl}-5-nitro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(E)-2-(4-methylsulfanylphenyl)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C13H11N3O4S/c1-21-9-5-2-8(3-6-9)4-7-10-11(16(19)20)12(17)15-13(18)14-10/h2-7H,1H3,(H2,14,15,17,18)/b7-4+
• InChI Key: PZODZXVQJUWEJQ-QPJJXVBHSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4S
• Molecular Weight: 305.31 g/mol

Description

6-{2-[4-(methylthio)phenyl]vinyl}-5-nitro-2,4(1H,3H)-pyrimidinedione, commonly known as MNPV, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MNPV is a yellow crystalline powder that belongs to the class of pyrimidine derivatives. It has been extensively studied for its potential applications in various fields, including medicine, agriculture, and biotechnology.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to provide a mechanism of action. If it’s a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses. If it’s a drug, studies could be done to determine its efficacy and safety.